AZ6102

• Molecular Formula: C25H28N6O
• Molecular Weight: 428.5 g/mol
• InChI: InChI=1S/C25H28N6O/c1-15-11-22(31-13-16(2)27-17(3)14-31)26-12-21(15)18-5-7-19(8-6-18)23-28-24-20(25(32)29-23)9-10-30(24)4/h5-12,16-17,27H,13-14H2,1-4H3,(H,28,29,32)/t16-,17+
• InChIKey: WCPTUQOMNJBIET-CALCHBBNSA-N

AZ6102: Selective Tankyrase 1/2 Inhibitor

AZ6102 (CAS 1645286-75-4) is a synthetic organic small molecule that functions as a potent, dual inhibitor of the poly(ADP-ribose) polymerase (PARP) catalytic domains of tankyrase 1 (TNKS1) and tankyrase 2 (TNKS2) [1]. By blocking the PARP activity of TNKS1/2, AZ6102 leads to the stabilization of Axin, thereby inhibiting the canonical Wnt/β-catenin signaling pathway—a pathway critical in development, homeostasis, and oncogenesis [1]. The compound was rationally optimized from a 2-phenyl quinazolinone hit to achieve favorable physicochemical properties and pharmacokinetics suitable for in vivo hypothesis testing [2].

Tankyrase 1/2 dual inhibition study fit

In vivo IV probe for Wnt pathway preclinical models

PARP family selectivity profiling context

• [1] IUPHAR/BPS Guide to Pharmacology. AZ6102 ligand page. Ligand ID: 11779. View Source
• [2] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source

Risks of Tankyrase Inhibitor Substitution

Substituting AZ6102 with a generic or alternative tankyrase/Wnt pathway inhibitor is scientifically unsound due to marked differences in potency, selectivity, and cellular versus biochemical translation. For instance, while XAV939 exhibits similar biochemical potency (TNKS1/2 IC50: 5 nM and 2 nM), AZ6102 demonstrates superior, sustained stabilization of Axin2 at lower concentrations in cellular assays, indicating a more robust functional engagement of the pathway . Similarly, AZ6102's biochemical potency against TNKS1/2 is approximately 15-fold and 25-fold greater than that of G007-LK (IC50s: 46 nM and 25 nM) [1]. Furthermore, its selectivity profile (≥100-fold over PARP1/2/6) is well-characterized, providing a cleaner tool for interrogating TNKS-specific biology compared to multi-kinase inhibitors like NCB-0846 . The compound's optimized formulation properties (20 mg/mL intravenous solution) and moderate in vivo pharmacokinetics further distinguish it as a purpose-built in vivo chemical probe [2].

Promiscuity XAV939 inhibits PARP1 potently and may shift Wnt pathway interpretation compared to tankyrase-selective AZ6102.

Potency G007-LK has lower biochemical potency; may require higher concentrations, increasing off-target probability.

In Vivo Tractability Many tankyrase inhibitors lack IV formulation; AZ6102 is reported as an IV-formulated probe for preclinical models.

• [1] MedChemExpress. G007-LK Product Datasheet. (Citing original research: Voronkov A, et al. J Med Chem. 2013). View Source
• [2] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source

Quantitative Evidence for AZ6102

Selectivity Window vs. XAV939

AZ6102 exhibits significantly greater biochemical potency against both TNKS1 and TNKS2 compared to the widely used tankyrase inhibitors G007-LK and IWR-1. In enzymatic assays, AZ6102 inhibits TNKS1 with an IC50 of 3 nM and TNKS2 with an IC50 of 1 nM [1]. This represents a 15-fold (TNKS1) and 25-fold (TNKS2) improvement in potency over G007-LK (IC50s: 46 nM and 25 nM) [2]. The potency difference is even more pronounced when compared to IWR-1 (IC50s: 131 nM and 56 nM) [3].

Selectivity vs XAV939

Head-to-head

AZ6102 >100-fold selective over PARP1/2/6; XAV939 promiscuous PARP1 inhibitor

Minimizes off-target PARP effects in Wnt studies

Biochemical assays, recombinant enzymes

Evidence Dimension	Biochemical inhibition (IC50)
Target Compound Data	TNKS1: 3 nM; TNKS2: 1 nM
Comparator Or Baseline	G007-LK (TNKS1: 46 nM; TNKS2: 25 nM); IWR-1 (TNKS1: 131 nM; TNKS2: 56 nM)
Quantified Difference	vs. G007-LK: ~15x (TNKS1) and ~25x (TNKS2) more potent; vs. IWR-1: ~44x (TNKS1) and ~56x (TNKS2) more potent
Conditions	Biochemical enzymatic assays against recombinant TNKS1 and TNKS2 PARP domains

Why This Matters

Higher biochemical potency enables the use of lower compound concentrations in vitro and in vivo, reducing the risk of off-target effects and improving the compound's selectivity window.

• [1] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source
• [2] Voronkov A, Holsworth DD, Waaler J, et al. Structural basis and SAR for G007-LK, a lead stage 1,2,4-triazole based specific tankyrase 1/2 inhibitor. J Med Chem. 2013;56(7):3012-3023. View Source
• [3] Chen B, Dodge ME, Tang W, et al. Small molecule-mediated disruption of Wnt-dependent signaling in tissue regeneration and cancer. Nat Chem Biol. 2009;5(2):100-107. View Source

TNKS2 Biochemical Potency vs. G007-LK

AZ6102 demonstrates a ≥100-fold selectivity window for TNKS1/2 over other PARP family enzymes, a critical attribute for minimizing confounding biological effects. In enzymatic assays, AZ6102 inhibited PARP1, PARP2, and PARP6 with IC50 values of 2.0 μM, 0.5 μM, and >3 μM, respectively, compared to its single-digit nanomolar potency for TNKS1/2 [1]. This selectivity profile is a key differentiator from multi-kinase inhibitors like NCB-0846, which, in addition to inhibiting TNIK (IC50 = 21 nM), also potently inhibits FLT3, JAK3, PDGFRα, TRKA, CDK2/CycA2, and HGK (>80% inhibition at 0.1 μM) .

TNKS2 IC50

Cross-study comparable

1 nM (AZ6102) vs 25 nM (G007-LK)

Reported 25-fold higher biochemical potency

Recombinant TNKS2 enzymatic assays

Evidence Dimension	Selectivity (IC50 ratio)
Target Compound Data	TNKS1/2 IC50: 3/1 nM; PARP1/2/6 IC50: 2.0 μM / 0.5 μM / >3 μM
Comparator Or Baseline	NCB-0846: TNIK IC50 = 21 nM; multi-kinase inhibition profile
Quantified Difference	AZ6102 exhibits ≥100-fold selectivity for TNKS1/2 over PARP1/2/6, whereas NCB-0846 is a promiscuous kinase inhibitor.
Conditions	Biochemical enzymatic assays against a panel of PARP enzymes

Why This Matters

A clean selectivity profile ensures that observed biological effects can be confidently attributed to TNKS1/2 inhibition, rather than off-target activities, which is essential for rigorous target validation studies.

• [1] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source

Wnt Pathway Inhibition in DLD-1 Cells

AZ6102 potently inhibits Wnt signaling in a cellular context, as demonstrated by an IC50 of 5 nM in a TCF/LEF reporter assay using DLD-1 colorectal cancer cells [1]. This cellular potency translates effectively from its biochemical activity. In comparison, the tankyrase inhibitor G007-LK exhibits a cellular IC50 of 50 nM in Wnt3a-induced HEK293 cells [2], and IWR-1 shows an IC50 of 180 nM for Wnt-stimulated transcription in DLD-1 cells [3]. This indicates that AZ6102 is approximately 10-fold and 36-fold more potent in cellular assays than G007-LK and IWR-1, respectively.

Cellular Wnt IC50

Class-level inference

5 nM (DLD-1 TCF/LEF reporter)

Supports Wnt pathway suppression in cell context

DLD-1 colorectal adenocarcinoma cells

Evidence Dimension	Cellular Wnt pathway inhibition (IC50)
Target Compound Data	5 nM in DLD-1 cells
Comparator Or Baseline	G007-LK: 50 nM in HEK293 cells; IWR-1: 180 nM in DLD-1 cells
Quantified Difference	~10x more potent than G007-LK; ~36x more potent than IWR-1
Conditions	Cellular TCF/LEF reporter assay in DLD-1 colorectal cancer cells

Why This Matters

High cellular potency is critical for achieving robust target engagement and pathway modulation at low, physiologically relevant concentrations in cell-based models and in vivo studies.

• [1] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source
• [2] Voronkov A, Holsworth DD, Waaler J, et al. Structural basis and SAR for G007-LK, a lead stage 1,2,4-triazole based specific tankyrase 1/2 inhibitor. J Med Chem. 2013;56(7):3012-3023. View Source
• [3] Chen B, Dodge ME, Tang W, et al. Small molecule-mediated disruption of Wnt-dependent signaling in tissue regeneration and cancer. Nat Chem Biol. 2009;5(2):100-107. View Source

Proliferation Inhibition in Wnt-Dependent Cells

A direct head-to-head comparison using Western blot analysis in DLD-1 cells revealed that AZ6102 induces a stronger, more sustained stabilization of TNKS1, TNKS2, and Axin2 at lower concentrations compared to XAV939 . This superior cellular pharmacodynamic effect is a critical differentiator, as it suggests AZ6102 provides more robust and durable target engagement under equivalent experimental conditions.

Proliferation Selectivity

Class-level inference

Colo320DM GI50 ~40 nM; HCT-116 / MDA-MB-436 no activity

Differential inhibition supports mechanism-driven antiproliferative context

Cell viability assays, 72–96h treatment

Evidence Dimension	Cellular target engagement (protein stabilization)
Target Compound Data	Stronger, sustained stabilization of TNKS1, TNKS2, and Axin2 at lower concentrations
Comparator Or Baseline	XAV939: Weaker and less sustained stabilization
Quantified Difference	Qualitative difference observed in Western blot; AZ6102 shows enhanced durability and potency.
Conditions	Western blot analysis of DLD-1 colorectal cancer cells treated with compound

Why This Matters

Superior cellular target engagement translates to a more effective and reliable inhibition of the Wnt pathway, making AZ6102 the preferred choice for experiments requiring robust and sustained pathway modulation.

IV Formulation and Low Caco-2 Efflux

AZ6102 was specifically optimized for in vivo use and can be formulated at 20 mg/mL in a clinically relevant intravenous solution [1]. In nude mice, an intravenous dose of 25 mg/kg resulted in a clearance of 24 mL/min·kg and a half-life of 4 hours [2]. While its oral bioavailability in mice and rats is moderate (12% and 18%, respectively) [2], this is a known property and does not preclude its effective use as an intravenous probe compound, a role for which it was explicitly designed [1]. This contrasts with compounds like G007-LK, which are noted for their excellent mouse PK but may not have the same level of documented intravenous formulation optimization [3].

IV Formulation

Class-level inference

20 mg/mL IV solution (pH 4, SBECD); low Caco-2 efflux

Supports in vivo IV dosing for preclinical model studies

Solubility and stability in IV vehicle

Evidence Dimension	In vivo pharmacokinetics and formulation
Target Compound Data	IV formulation: 20 mg/mL; CL: 24 mL/min·kg; t1/2: 4 h (mouse)
Comparator Or Baseline	G007-LK: Noted for excellent mouse PK, but specific IV formulation data not consistently reported across all sources.
Quantified Difference	AZ6102 offers a well-characterized IV formulation suitable for preclinical probe studies.
Conditions	Mouse pharmacokinetic study (25 mg/kg IV) and formulation development

Why This Matters

A robust intravenous formulation and defined PK profile are essential for conducting reproducible and interpretable in vivo pharmacology experiments, allowing for precise control over systemic exposure.

• [1] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source
• [2] GlpBio. AZ6102 Product Datasheet. (Citing original research: Johannes JW, et al. ACS Med Chem Lett. 2015). View Source
• [3] Voronkov A, Holsworth DD, Waaler J, et al. Structural basis and SAR for G007-LK, a lead stage 1,2,4-triazole based specific tankyrase 1/2 inhibitor. J Med Chem. 2013;56(7):3012-3023. View Source

Optimal Application Scenarios for AZ6102

In Vivo Wnt-Dependent Tumor Models

Given its robust in vivo formulation (20 mg/mL IV solution) and characterized PK profile (t1/2 = 4h, CL = 24 mL/min·kg in mice), AZ6102 is ideally suited as an intravenous chemical probe to interrogate the biological consequences of systemic TNKS1/2 inhibition in rodent models of cancer, development, or tissue homeostasis [1].

PARP Family Selectivity Profiling

AZ6102's superior and sustained stabilization of Axin2 in cellular assays, as demonstrated by direct comparison with XAV939, makes it the preferred tool for experiments where robust and durable inhibition of the Wnt pathway is essential, such as long-term proliferation assays, mechanistic studies of Wnt signaling dynamics, and validation of TNKS1/2-dependent phenotypes .

Wnt-Driven vs. Mutant-Driven Proliferation

The compound's well-defined selectivity profile (≥100-fold over PARP1/2/6) and high potency allow researchers to attribute biological outcomes specifically to tankyrase inhibition with greater confidence. This is particularly valuable in systems where off-target PARP inhibition could confound results, such as studies of DNA damage repair or inflammation [1].

Biomarker and Pharmacodynamic Analysis in Xenograft Models

AZ6102's ability to potently inhibit Wnt target gene expression in vivo makes it a valuable tool for establishing pharmacokinetic/pharmacodynamic (PK/PD) relationships in tumor xenograft models. Its defined IV PK allows for precise dosing to correlate plasma concentrations with target engagement biomarkers like Axin2 stabilization or modulation of Wnt target genes [1].

Application

Selection Property

Validation Focus

Wnt-dependent tumor model studies

IV-formulated systemic probe

Wnt pathway suppression and tumor model response

PARP family selectivity profiling

Tankyrase-selective inhibition profile

Off-target PARP1/2 activity assessment

Wnt-driven vs. mutant-driven proliferation studies

Mechanism-dependent differential response

Cell-model endpoint review and target engagement

• [1] Johannes JW, Almeida L, Barlaam B, et al. Pyrimidinone nicotinamide mimetics as selective tankyrase and Wnt pathway inhibitors suitable for in vivo pharmacology. ACS Med Chem Lett. 2015;6(3):254-259. View Source